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Compound of Interest

5-(Bromomethyl)-2-
Compound Name:
methoxypyridine hydrobromide

Cat. No.: B1401563

An In-Depth Technical Guide to 5-(Bromomethyl)-2-methoxypyridine hydrobromide

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 5-(Bromomethyl)-2-
methoxypyridine hydrobromide, a crucial reagent and building block in modern organic
synthesis. Designed for researchers, chemists, and professionals in drug development, this
document delves into the core physical and chemical properties, reactivity, applications, and
safety protocols associated with this compound. The insights provided herein are grounded in
established chemical principles and supported by reliable data to ensure scientific integrity and
practical utility.

Introduction and Strategic Importance

5-(Bromomethyl)-2-methoxypyridine hydrobromide is a heterocyclic compound highly
valued in medicinal chemistry and process development. Its strategic importance stems from its
bifunctional nature: it combines a pyridine scaffold, a common motif in pharmacologically active
molecules, with a reactive bromomethyl group. This latter feature makes it an excellent
electrophilic agent for introducing the (2-methoxy-5-pyridyl)methyl moiety into a wide range of
molecular architectures. The hydrobromide salt form enhances the compound's stability and
simplifies handling compared to the free base, making it a preferred choice in many synthetic
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applications. Understanding its properties is key to leveraging its full potential in the synthesis
of novel therapeutics and complex organic materials.

Chemical Identity and Structural Elucidation

A clear definition of a reagent's identity is the foundation of reproducible science. The following
section provides the essential identifiers and structural details for 5-(Bromomethyl)-2-
methoxypyridine hydrobromide.

Common Synonyms: 5-(Bromomethyl)-2-methoxypyridine HBr[1]

CAS Number: 1588441-28-4[1][2]

Molecular Formula: C7H9Br2NOJ[1]

Molecular Weight: 282.96 g/mol [1][2]

Structural Representation:

The structure consists of a pyridine ring substituted with a methoxy group at the 2-position and
a bromomethyl group at the 5-position. The pyridine nitrogen is protonated by hydrobromic acid
to form the hydrobromide salt.
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Base Activates Nucleophile (Nu-H)
(e.g., K2CO3, DIPEA) e.g., R-OH, R-NH2, R-SH

Polar Aprotic Solvent Dissolves 5-(Bromomethyl)-2-methoxypyridine HBr
(e.g., DMF, ACN) (Electrophile)

Forms Byproducts

Reacts with |\ cHo.pv.oMe) [~~~ (Base-H+ Br-, HBr)

Alkylated Product
(Nu-CH2-Py-OMe)
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1. Setup
- Add phenol & K2CO3 to flask
- Add anhydrous DMF

'

2. Reagent Addition
- Add pyridyl bromide solution
- Stir at room temp.

:

3. Reaction Monitoring
- Monitor by TLC (e.g., 3:1 Hex/EtOAc)
- Reaction time: 4-12h

'

4. Aqueous Workup
- Quench with water
- Extract with EtOAc (3x)

'

5. Organic Phase Wash
- Wash with water, then brine
- Dry over MgS0O4

:

6. Purification
- Filter and concentrate
- Purify by column chromatography

'

7. Final Product
- Characterize (NMR, MS)
- Assess yield and purity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. lookchem.com [lookchem.com]

e 2.1588441-28-4|5-(Bromomethyl)-2-methoxypyridine hydrobromide|BLD Pharm
[bldpharm.com]

 To cite this document: BenchChem. [physical and chemical properties of 5-(Bromomethyl)-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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